Cas no 2100306-62-3 (N-(Propargyl-PEG2)-N-bis(PEG1-alcohol))

N-(Propargyl-PEG2)-N-bis(PEG1-alcohol) structure
2100306-62-3 structure
Product Name:N-(Propargyl-PEG2)-N-bis(PEG1-alcohol)
CAS No:2100306-62-3
MF:C15H29NO6
MW:319.393865346909
CID:3046549
PubChem ID:126480416
Update Time:2024-11-06

N-(Propargyl-PEG2)-N-bis(PEG1-alcohol) Chemical and Physical Properties

Names and Identifiers

    • N-(Propargyl-PEG2)-N-bis(PEG1-alcohol)
    • Propargyl-PEG2-N-bis(PEG2)
    • C70563
    • 6-[2-(2-hydroxyethoxy)ethyl]-3,9,12-trioxa-6-azapentadec-14-yn-1-ol
    • 6-(2-(2-hydroxyethoxy)ethyl)-3,9,12-trioxa-6-azapentadec-14-yn-1-ol
    • HY-140083
    • R01-0088
    • DA-55866
    • BP-23585
    • 2100306-62-3
    • 2-[2-[2-(2-hydroxyethoxy)ethyl-[2-(2-prop-2-ynoxyethoxy)ethyl]amino]ethoxy]ethanol
    • AKOS040742466
    • CS-0114302
    • Inchi: 1S/C15H29NO6/c1-2-8-19-14-15-22-11-5-16(3-9-20-12-6-17)4-10-21-13-7-18/h1,17-18H,3-15H2
    • InChI Key: SYALILPHJRBSKH-UHFFFAOYSA-N
    • SMILES: O(CCOCC#C)CCN(CCOCCO)CCOCCO

Computed Properties

  • Exact Mass: 319.19948764g/mol
  • Monoisotopic Mass: 319.19948764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 17
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 80.6

N-(Propargyl-PEG2)-N-bis(PEG1-alcohol) Pricemore >>

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